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Compound of Interest

Compound Name: Faropenem Impurity Sodium Salt

CAS No.: 195716-77-9

Cat. No.: B601478

Get Quote

Executive Summary
Faropenem (specifically Faropenem Sodium) occupies a unique niche in the

-lactam landscape.[1][2][3] As a penem (structurally distinct from carbapenems and penams), it
possesses a 4:5 fused ring system containing sulfur at position 1 and a tetrahydrofuran (THF)
ring at position 2. This structural rigidity confers resistance to certain

-lactamases but introduces specific instability pathways—primarily ring hydrolysis and
stereochemical epimerization—that define its impurity profile.

This guide synthesizes standards from the Japanese Pharmacopoeia (JP) and Indian

Pharmacopoeia (IP)—the primary regulatory texts for this molecule—alongside ICH Q3A(R2)

guidelines to provide a robust framework for impurity control.

Structural Chemistry & Degradation Logic
The impurity profile of Faropenem is dictated by three stress points in its molecular

architecture:
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The

-Lactam Ring (C7=O): Highly strained and susceptible to nucleophilic attack (hydrolysis) by
water, hydroxide ions, or nucleophilic solvents.

The C5/C6 Chiral Centers: Faropenem has multiple chiral centers. The (5R, 6S)

configuration is active; however, epimerization at C6 is a common degradation pathway.

The Sulfur Atom (Position 1): Susceptible to oxidation, leading to sulfoxide impurities.

Degradation Pathway Visualization
The following diagram illustrates the primary degradation routes: Hydrolysis (leading to open-

ring metabolites), Decarboxylation, and Oxidation.
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Figure 1: Primary degradation pathways of Faropenem Sodium showing hydrolysis, oxidation,

and epimerization routes.

Pharmacopeial Landscape & Limits[4]
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Because Faropenem is widely marketed in Asia, the Japanese Pharmacopoeia (JP) and Indian

Pharmacopoeia (IP) serve as the authoritative grounding for specifications. The USP and EP

currently do not have harmonized monographs for Faropenem Sodium, meaning

manufacturers often default to IP/JP standards or ICH Q3A generic limits for new submissions.

Table 1: Comparative Impurity Limits (IP/JP vs. ICH Q3A)

Parameter
Indian
Pharmacopoeia (IP)
/ JP XVII

ICH Q3A (General
Default)

Technical
Comment

Individual Impurity

NMT 1.0% (Specific) /

NMT 0.10%

(Unspecified)

0.15% (Qualification

Threshold)*

IP limits are often

wider for specific

known impurities due

to the molecule's

instability.

Total Impurities NMT 2.0% - 3.0% NMT 1.0% - 2.0%

Total limit depends

heavily on the

synthetic route

(Sodium vs.

Medoxomil).

Heavy Metals NMT 20 ppm NMT 10-20 ppm

Controlled via ICH

Q3D (Elemental

Impurities).

Water Content 12.6% – 13.1% N/A

Faropenem Sodium is

a hemipentahydrate;

precise water content

is critical for crystal

stability.

Assay (Anhydrous) 87.0% – 100.0% 98.0% – 102.0%

The lower assay limit

in IP/JP accounts for

the hydrate form and

inherent labile nature.

*Note: For a maximum daily dose of < 2g. Faropenem dosage is typically 150-300mg TID,

placing it in the <2g category.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Strategy: Validated HPLC Protocol
To separate the polar open-ring degradants from the main peak, a gradient Reverse Phase

HPLC (RP-HPLC) method is required. The method below is synthesized from validated

protocols compatible with JP/IP requirements.

Protocol 1: Determination of Related Substances by RP-HPLC
Objective: Quantify Faropenem Sodium and separate Impurities A, B, and C (Oxidation and

Hydrolysis products).

1. Chromatographic Conditions:

Column: Octadecylsilane (C18) bonded silica (e.g., Inertsil ODS-3V or Welch Xtimate),

,

.

Detector: UV-Vis / PDA at 316 nm (Specific to the Penem ring absorption).

Note: Use 210-220 nm if tracking non-chromophoric synthetic intermediates, but 316 nm is

standard for the API.

Flow Rate: 1.0 mL/min.[2][3][4]

Column Temperature:

(Strict control required to prevent on-column degradation).

Sample Cooler:

(MANDATORY). Faropenem degrades rapidly in solution at room temperature.

2. Mobile Phase Preparation:

Buffer (Mobile Phase A): Dissolve 6.8g Potassium Dihydrogen Phosphate (

) in 1000 mL water. Adjust pH to 3.0
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0.05 with dilute Orthophosphoric acid. Filter through 0.45

membrane.[2]

Why pH 3.0? Faropenem is unstable in alkaline conditions. pH 3.0 stabilizes the solution

during the run while suppressing silanol activity.

Organic Modifier (Mobile Phase B): Acetonitrile (ACN) : Methanol (MeOH) (Ratio 90:10).

3. Gradient Program:

Time (min) Mobile Phase A (%) Mobile Phase B (%) Elution Type

0.0 95 5 Equilibration

5.0 95 5
Isocratic (Polar

impurities elute)

25.0 40 60 Linear Gradient

30.0 40 60 Wash

35.0 95 5 Re-equilibration

4. Standard Preparation:

Diluent: Mobile Phase A : ACN (90:10).

Stock Solution: 1.0 mg/mL Faropenem Sodium Reference Standard.[2]

System Suitability: Resolution (

) between Faropenem and nearest impurity (usually the Epimer) must be

.

Impurity Profiling & Characterization
When conducting R&D or Forced Degradation studies, you will encounter specific impurities.

The table below correlates the chemical structure with its likely origin.
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Table 2: Key Faropenem Impurities
Common Name Chemical Identity Origin RRT (Approx)

Impurity A (Open

Ring)

(2R)-2-[(3S,4R)-3-

((R)-1-

hydroxyethyl)-4-

(mercaptocarbonyl)-2-

oxoazetidin-1-yl]-...

Hydrolysis

(Moisture/pH)
~0.3 - 0.5

Impurity B (Epimer)
Faropenem Epimer

(C6 stereoisomer)
Synthesis / Heat ~1.1 - 1.2

Impurity C (Sulfoxide) Faropenem 4-oxide Oxidation ~0.8 - 0.9

Dimer Faropenem Dimer
High Concentration

Stability
> 1.5

Analytical Workflow Diagram
The following Graphviz diagram outlines the decision tree for identifying and qualifying a new

impurity peak appearing in a Faropenem batch.
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Figure 2: Workflow for the identification and qualification of Faropenem impurities according to

ICH Q3A(R2).

Control Strategy & Recommendations
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To maintain Faropenem Sodium within pharmacopeial limits, the following control strategies are

recommended based on the "Self-Validating" principle:

Moisture Control: Faropenem Sodium is a hemipentahydrate.[5] Losing this crystal water

leads to amorphous conversion and rapid degradation. Storage humidity must be tightly

controlled (typically RH 40-60%).

pH Micro-environment: In formulation, avoid basic excipients (e.g., Magnesium Stearate)

which can catalyze ring opening. Use neutral or slightly acidic buffers.

Cold Chain Analysis: As emphasized in the protocol, autosamplers must be set to

. Room temperature analysis for >4 hours will result in false positives for hydrolysis
impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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